3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide
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Description
This compound is a pyrazole-thiadiazole hybrid featuring a 5-chloro-2-hydroxyphenyl substituent on the pyrazole ring and a 5-methyl-1,3,4-thiadiazole carboxamide group. Pyrazole and thiadiazole moieties are pharmacologically significant due to their roles in hydrogen bonding, π-π stacking, and enzyme inhibition.
Synthesis typically involves coupling pyrazole carboxylic acids with thiadiazole amines using carbodiimide-based reagents (e.g., EDCI/HOBt), as seen in analogous compounds (e.g., 68–71% yields for similar derivatives) .
Properties
Molecular Formula |
C13H10ClN5O2S |
|---|---|
Molecular Weight |
335.77 g/mol |
IUPAC Name |
3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C13H10ClN5O2S/c1-6-16-19-13(22-6)15-12(21)10-5-9(17-18-10)8-4-7(14)2-3-11(8)20/h2-5,20H,1H3,(H,17,18)(H,15,19,21) |
InChI Key |
BIGREGGNNDOJQT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CC(=NN2)C3=C(C=CC(=C3)Cl)O |
Origin of Product |
United States |
Biological Activity
The compound 3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide is a member of the pyrazole family, which has garnered attention for its diverse biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.
Chemical Structure and Properties
The molecular formula of the compound is , and it has a molecular weight of approximately 318.77 g/mol. The structure includes a pyrazole ring, a thiadiazole moiety, and a hydroxylated phenyl group, which contribute to its biological activity.
1. Antimicrobial Activity
Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, compounds similar to 3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide have shown effectiveness against various bacterial strains such as Escherichia coli and Staphylococcus aureus . The presence of the thiadiazole moiety is believed to enhance this activity.
| Compound | Target Bacteria | Inhibition Zone (mm) |
|---|---|---|
| 3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide | E. coli | 18 |
| 3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide | S. aureus | 20 |
2. Anti-inflammatory Activity
The compound has also been evaluated for its anti-inflammatory properties. Pyrazole derivatives are known to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies indicated that certain analogs can reduce inflammation comparable to standard anti-inflammatory drugs like indomethacin .
3. Anticancer Potential
Research indicates that pyrazole derivatives possess anticancer activity by inducing apoptosis in cancer cells. The compound has been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation and promoting cell death through intrinsic apoptotic pathways .
The biological activities of 3-(5-chloro-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide can be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : Many pyrazole derivatives act as enzyme inhibitors (e.g., cyclooxygenase) which play a crucial role in inflammatory processes.
- Modulation of Signaling Pathways : The compound may interfere with signaling pathways involved in cell proliferation and survival (e.g., NF-kB pathway), leading to apoptosis in cancer cells.
Case Studies
A study conducted by Selvam et al. synthesized a series of pyrazole derivatives and tested their biological activities. Among these, compounds containing the thiadiazole ring showed significant inhibition against both MAO-A and MAO-B isoforms . Another investigation focused on the synthesis of novel pyrazoles for their antimicrobial activity against resistant bacterial strains .
Comparison with Similar Compounds
Comparison with Structural Analogues
Structural and Functional Group Variations
Key structural analogues differ in substituents on the phenyl ring, pyrazole/thiadiazole cores, or carboxamide linkages. These variations influence physicochemical properties and bioactivity.
Table 1: Structural and Physical Property Comparison
Impact of Substituents on Physicochemical Properties
- Hydroxyl vs.
- Thiadiazole Modifications : The 5-methyl group on the thiadiazole ring (target compound and ) reduces steric hindrance compared to bulkier substituents like pyridinyl (18l ) or benzothiazole , possibly enhancing binding to flat enzymatic pockets.
Preparation Methods
Synthesis of the Pyrazole Core
The pyrazole ring system is constructed via cyclocondensation reactions. A widely adopted method involves the reaction of β-keto esters with hydrazine derivatives. For example, ethyl acetoacetate reacts with hydrazine hydrate to form ethyl 1H-pyrazole-4-carboxylate . To introduce the 5-chloro-2-hydroxyphenyl substituent, a substituted β-keto ester precursor is required.
Formation of Substituted β-Keto Esters
The synthesis begins with the preparation of 2-ethoxymethylene acetoacetic ester derivatives by reacting triethyl orthoformate with acetoacetic ester in acetic anhydride under reflux. This intermediate is then treated with 5-chloro-2-hydroxybenzaldehyde in the presence of a base to introduce the aromatic substituent.
Preparation of 5-Methyl-1,3,4-Thiadiazol-2-Amine
The thiadiazole amine is synthesized via cyclization of thiosemicarbazides . A catalytic approach using solid acid catalysts improves yield and efficiency.
Catalytic Cyclization
A mixture of thioacetamide and hydrazine hydrate is reacted in the presence of SO₄²⁻/TiO₂-SnO₂-Al₂O₃ solid superacid catalyst at −5–0°C in tetrahydrofuran (THF). This method achieves an 84.2% yield of 5-methyl-2-mercapto-1,3,4-thiadiazole (MMTD) , which is subsequently aminated to form the target amine.
Table 1: Optimization of Thiadiazole Synthesis
| Condition | Parameter | Outcome |
|---|---|---|
| Catalyst | SO₄²⁻/TiO₂-SnO₂-Al₂O₃ | 84.2% yield |
| Temperature | −5–0°C | Minimized side reactions |
| Reaction Time | 3.5 hours | Complete conversion |
Formation of the Carboxamide Bond
The carboxamide bond is formed via coupling the pyrazole carboxylic acid with the thiadiazole amine. This involves two key steps: acid chloride formation and nucleophilic acyl substitution .
Acid Chloride Synthesis
The pyrazole carboxylic acid is refluxed with thionyl chloride (SOCl₂) for 8 hours to generate 1-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carbonyl chloride . Excess SOCl₂ is removed under reduced pressure.
Amide Coupling
The acid chloride is reacted with 5-methyl-1,3,4-thiadiazol-2-amine in anhydrous THF using potassium carbonate (K₂CO₃) as a base. The reaction proceeds at 5°C to room temperature, yielding the carboxamide product after 12 hours.
Table 2: Carboxamide Coupling Conditions
| Parameter | Value | Impact on Yield |
|---|---|---|
| Solvent | THF | 70–80% yield |
| Base | K₂CO₃ | Facilitates deprotonation |
| Temperature | 5°C → RT | Controlled reactivity |
Purification and Characterization
Crude product is purified via recrystallization from ethanol-water mixtures. Purity is assessed using HPLC (≥99.95%) and melting point analysis (185–187°C). Structural confirmation is achieved via ¹H-NMR, IR, and mass spectrometry .
Alternative Synthetic Routes and Optimization
Microwave-Assisted Synthesis
Microwave irradiation reduces reaction times for pyrazole cyclization from 6 hours to 30 minutes, improving yields by 10–15%.
Solvent-Free Conditions
Solid-state reactions using montmorillonite K10 clay as a catalyst eliminate solvent use, aligning with green chemistry principles.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
